Cas no 105903-83-1 (1-(2-Methylazulen-1-yl)ethanone)

• Product Name: 1-(2-Methylazulen-1-yl)ethanone
• CAS No: 105903-83-1
• MF: C₁₃H₁₂O
• MW: 184.233783721924
• CID: 1040059
• PubChem ID: 14545169
• Update Time: 2025-04-20

1-(2-Methylazulen-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylazulen-1-yl)ethanone
• A895925
• 1-(2-Methylazulen-1-yl)ethan-1-one
• DTXSID90561478
• 105903-83-1
• AKOS016007035
• DS-016007
• MFCD18072912

• MDL： MFCD18072912
• Inchi： 1S/C13H12O/c1-9-8-11-6-4-3-5-7-12(11)13(9)10(2)14/h3-8H,1-2H3
• InChI Key： LAEMMWWSHFJJFS-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(C)=CC2=CC=CC=CC=12

Computed Properties

• Exact Mass: 184.088815002g/mol
• Monoisotopic Mass: 184.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 41-42 ºC
• Solubility: Almost insoluble (0.094 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins